Cas no 1019571-11-9 ((3-Fluoro-4-methylphenyl)isobutylamine)

• Product Name: (3-Fluoro-4-methylphenyl)isobutylamine
• CAS No: 1019571-11-9
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• CID: 4676368
• Update Time: 2023-08-14

(3-Fluoro-4-methylphenyl)isobutylamine Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-4-methylphenyl)isobutylamine
• 3-fluoro-N-isobutyl-4-methylaniline

• Inchi： 1S/C11H16FN/c1-8(2)7-13-10-5-4-9(3)11(12)6-10/h4-6,8,13H,7H2,1-3H3
• InChI Key： NZHMQFHOMRKBDW-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)NCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Topological Polar Surface Area: 12